N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine

• IUPAC Name: N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methylpyrrolo[2,3-d]pyrimidin-4-amine
• InChI: InChI=1S/C17H20N4O2/c1-21-9-7-13-16(19-11-20-17(13)21)18-8-6-12-4-5-14(22-2)15(10-12)23-3/h4-5,7,9-11H,6,8H2,1-3H3,(H,18,19,20)
• InChI Key: CDTFVYLCJRMJPA-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC2=C(N=CN=C21)NCCC3=CC(=C(C=C3)OC)OC
• Molecular Formula: C17H20N4O2
• Molecular Weight: 312.37 g/mol

Description

This compound is a pyrrolopyrimidine derivative. Pyrrolopyrimidines are a class of compounds that contain a pyrrolopyrimidine, which is a polycyclic aromatic hydrocarbon made up of a pyrrole fused to a pyrimidine. Pyrrolopyrimidines have been studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrrolopyrimidine core, with a 3,4-dimethoxyphenethyl group and a methyl group attached. The 3,4-dimethoxyphenethyl group would likely contribute to the compound’s lipophilicity, potentially influencing its biological activity.

Chemical Reactions Analysis

As for the chemical reactions, it’s hard to predict without specific context. The compound contains several functional groups that could potentially undergo various chemical reactions. For example, the amine group could participate in acid-base reactions, and the aromatic rings could potentially undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the aromatic rings and the ether groups would likely make the compound relatively non-polar and lipophilic. This could influence properties like solubility and permeability.

Scientific Research Applications

N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has been studied extensively in the field of medicinal chemistry. It has been found to possess anti-inflammatory, antioxidant, and anti-cancer properties. In particular, it has been found to be effective against several types of cancer, including breast cancer, lung cancer, and prostate cancer. In addition, it has been shown to possess anti-microbial activity and to be effective against inflammatory diseases such as rheumatoid arthritis.

Mechanism of Action

The exact mechanism by which N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine exerts its biological activities is not yet fully understood. However, it is believed that its anti-inflammatory, antioxidant, and anti-cancer properties are due to its ability to inhibit the activity of certain enzymes and proteins involved in the inflammatory response. In addition, it has been found to inhibit the growth of cancer cells by disrupting their cell cycle and inducing apoptosis.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. In particular, it has been found to inhibit the activity of certain enzymes and proteins involved in the inflammatory response. It has also been found to possess anti-microbial activity and to be effective against inflammatory diseases such as rheumatoid arthritis. In addition, it has been found to inhibit the growth of cancer cells by disrupting their cell cycle and inducing apoptosis.

Advantages and Limitations for Lab Experiments

N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine has several advantages as a compound for use in laboratory experiments. It is relatively easy to synthesize and is available in a variety of forms. In addition, it has been found to possess a number of biological activities, including anti-inflammatory, antioxidant, and anti-cancer properties. However, it is important to note that this compound is a novel compound and its exact mechanism of action and potential side effects are not yet fully understood.

Future Directions

The potential therapeutic applications of N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine are numerous and its future directions are promising. Further research is needed to better understand its mechanism of action and potential side effects. In addition, further research is needed to explore its potential as a treatment for various types of cancer, inflammation, and other diseases. Finally, further research is needed to explore its potential as a therapeutic agent for other diseases and conditions.

Synthesis Methods

N-[2-(3,4-dimethoxyphenyl)ethyl]-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-4-amine can be synthesized via a variety of methods, including the reaction of 3,4-dimethoxybenzaldehyde with ethylenediamine. The reaction is catalyzed by an acid, and the resulting product is then purified by recrystallization. The synthesized product is a white crystalline powder.

Safety and Hazards

Without specific toxicity data, it’s hard to comment on the safety and hazards of this compound. As with any chemical compound, appropriate safety precautions should be taken when handling and storing it.